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Compound of Interest

Compound Name: Cyp4Z1-IN-1

Cat. No.: B11932513

These application notes provide a detailed protocol for the immunohistochemical (IHC)
detection of Cytochrome P450 Family 4 Subfamily Z Member 1 (CYP4Z1) in formalin-fixed,
paraffin-embedded (FFPE) tissue sections. This protocol is intended for researchers, scientists,
and drug development professionals investigating the expression and localization of CYP4Z1 in
various tissues, particularly in the context of cancer research.

Introduction

CYP4Z1 is a member of the cytochrome P450 superfamily of enzymes, which are involved in
the metabolism of various endogenous and exogenous compounds.[1][2] This particular
enzyme is of significant interest in oncology as it is overexpressed in several types of cancer,
including breast, ovarian, colon, and cervical cancer, while showing limited expression in
corresponding normal tissues.[3][4][5][6][7] The overexpression of CYP4Z1 has been
associated with poor prognosis, late-stage disease, and lymph node metastasis in some
cancers.[4][6] Functionally, CYP4Z1 is involved in fatty acid metabolism and has been shown to
catalyze the hydroxylation of lauric and myristic acids.[6][8] It is also implicated in the
metabolism of arachidonic acid to 20-hydroxyeicosatetraenoic acid (20-HETE), a signaling
molecule that can promote tumor growth and angiogenesis.[2][6]

These characteristics make CYP4Z1 a potential biomarker for cancer diagnosis and prognosis,
as well as a promising therapeutic target.[1] Immunohistochemistry is a powerful technique to
visualize the in-situ expression and localization of CYP4Z1 protein in tissue samples, providing
valuable insights into its role in pathology.
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Experimental Workflow

The following diagram outlines the major steps in the immunohistochemistry protocol for
CYP4Z1 detection.
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Caption: Immunohistochemistry workflow for CYP4Z1 detection.
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Signaling Pathway of CYP4Z1 in Cancer

The diagram below illustrates the proposed signaling pathway of CYP4Z1 in promoting cancer
progression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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